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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Executive Summary
This application note details the experimental protocols for determining the soil sorption

coefficient (

,

) and leaching potential of Monuron TCA (Trichloroacetic acid—N′-(4-chlorophenyl)-N,N-
dimethylurea). Monuron TCA is a salt complex that dissociates in aqueous soil solution into
two distinct herbicidal moieties with opposing environmental behaviors:

Monuron: A phenylurea herbicide that exhibits moderate persistence and sorption to soil

organic matter.[1]

TCA (Trichloroacetate): A haloacetic acid that is highly water-soluble, anionic, and prone to

rapid leaching.

Critical Scientific Insight: Researchers must treat Monuron TCA not as a single monolithic

analyte but as a dissociating salt. Fate studies must track both the parent phenylurea

(Monuron) and the TCA anion independently to accurately assess environmental risk.
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Physicochemical Profile & Reference Data
Property

Monuron
(Cation/Neutral)

TCA (Anion) Monuron TCA (Salt)

CAS No. 150-68-5 76-03-9 140-41-0

MW ( g/mol ) 198.65 163.39 362.04

Solubility (Water) ~230 mg/L (20°C)
~1,200,000 mg/L

(Highly Soluble)
Dissociates rapidly

Log 1.94 1.33 (pH dependent) N/A (Salt)

~13 (Weak base) 0.66 (Strong acid) N/A

Sorption (

)

200–400 mL/g

(Moderate)
< 5 mL/g (Mobile) N/A

Analytical Methodology (LC-MS/MS)[2]
Due to the polarity difference between Monuron and TCA, a single HPLC-UV run is often

insufficient for simultaneous low-level detection. The following LC-MS/MS protocol is

recommended for high sensitivity and specificity.

Instrument Conditions
System: Agilent 1290 Infinity II LC with 6470 Triple Quadrupole MS (or equivalent).

Column: Phenomenex Kinetex Biphenyl (100 x 2.1 mm, 2.6 µm) or equivalent C18.

Note: Biphenyl phases offer superior retention for phenylureas (Monuron) and can retain

polar acids (TCA) under specific conditions.

Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.
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Injection Volume: 5–10 µL.

Mass Spectrometry Parameters (MRM Mode)

Analyte
Ionization
Mode

Precursor Ion (

)

Product Ion
(Quant)

Product Ion
(Qual)

Monuron ESI (+) 199.1 72.1 46.1

TCA ESI (-) 162.9 118.9 35.0

Technical Note: TCA is difficult to retain on standard C18 columns due to its anionic nature at

neutral pH. If TCA recovery is poor, use a separate HILIC method or an Ion Exchange column

(e.g., Dionex IonPac) for the anionic fraction.

Experiment A: Batch Equilibrium Sorption (OECD
106)
This protocol determines the distribution coefficient (

) of Monuron in varying soil types.

Principle
Soil is equilibrated with a solution of the test substance. The decrease in aqueous

concentration represents the mass sorbed to the solid phase.

Reagents & Materials
Soil Matrix: 3–5 soil types varying in Organic Carbon (

) content (e.g., 0.5% to 2.5%).

Background Solution: 0.01 M

in ultrapure water (maintains ionic strength, prevents clay dispersion).
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Test Solution: Monuron TCA dissolved in background solution at 5 concentrations (e.g., 0.2,

1.0, 5.0, 10.0, 20.0 mg/L).

Workflow Diagram

1. Soil Preparation
(Air dry, 2mm sieve)

2. Pre-equilibration
(Soil + 0.01M CaCl2, 12h)

3. Spiking
(Add Monuron TCA)

Add Stock 4. Equilibrium
(Shake 24h, 20°C)

5. Phase Separation
(Centrifuge 3000g, 10min)

6. Analysis
(LC-MS/MS of Supernatant)

Filter 0.2µm

Click to download full resolution via product page

Figure 1: Step-by-step workflow for Batch Equilibrium Sorption (OECD 106).

Data Analysis
Calculate the adsorbed mass (

) via the difference method:

Where:

= Initial concentration (mg/L)

= Equilibrium aqueous concentration (mg/L)

= Volume of solution (L)

= Mass of dry soil (kg)

Freundlich Isotherm: Plot

vs

to derive

and

.

Calculation:
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Experiment B: Soil Column Leaching (OECD 312)
This protocol simulates the vertical movement of Monuron TCA through a soil profile under

rainfall conditions.

Principle
A packed soil column is treated with the test substance and subjected to artificial rain. The

leachate and soil segments are analyzed to determine the depth of penetration.

Column Specifications
Dimensions: 30 cm length x 4–5 cm internal diameter.

Packing: Add soil in 3–5 cm increments, tapping gently to achieve a bulk density of ~1.3–1.5

g/cm³.

Artificial Rain: 0.01 M

applied at a rate of ~200 mm over 48 hours.

Workflow Diagram
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5. Post-Run Processing

1. Column Packing
(Standardized Bulk Density)

2. Saturation
(Upflow with 0.01M CaCl2)

3. Application
(Apply Monuron TCA to surface)

4. Artificial Rain
(200mm over 48h)

Collect Leachate
(Fractions)

Segment Column
(0-5cm, 5-10cm, etc.)

6. Extraction & Analysis
(Solvent Extraction + LC-MS/MS)

Click to download full resolution via product page

Figure 2: Workflow for Soil Column Leaching (OECD 312).

Expected Results & Interpretation
Monuron: Expect retention in the top 0–10 cm of the column (depending on soil OM). High

retention indicates low groundwater risk.

TCA: Expect significant breakthrough in the leachate or movement to the bottom segments

(20–30 cm). High mobility indicates groundwater risk.[2]

Mass Balance: A valid study requires 90–110% recovery of the applied radioactivity (if using

radiolabels) or total mass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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